Cas no 33266-07-8 (Ethanone,1-(2-methyl-1,3-dithiolan-2-yl)-)

• Product Name: Ethanone,1-(2-methyl-1,3-dithiolan-2-yl)-
• CAS No: 33266-07-8
• MF: C₆H₁₀OS₂
• MW: 162.272999286652
• CID: 312490
• PubChem ID: 36394
• Update Time: 2025-04-19

Ethanone,1-(2-methyl-1,3-dithiolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-methyl-1,3-dithiolan-2-yl)-
• 1-(2-methyl-1,3-dithiolan-2-yl)ethanone
• DTXSID20954910
• Ethanone, 1-(2-methyl-1,3-dithiolan-2-yl)-
• BRN 4306520
• CZFIROOFEBLGGD-UHFFFAOYSA-N
• 1-(2-Methyl-1,3-dithiolan-2-yl)ethan-1-one
• 1,3-DITHIOLANE, 2-ACETYL-2-METHYL-
• Ketone, methyl 2-methyl-1,3-dithiolan-2-yl
• 1-(2-Methyl-1,3-dithiolan-2-yl)ethanone #
• 5-19-04-00040 (Beilstein Handbook Reference)
• 33266-07-8
• 2-Acetyl-2-methyl-1,3-dithiolane

• Inchi： 1S/C6H10OS2/c1-5(7)6(2)8-3-4-9-6/h3-4H2,1-2H3
• InChI Key： CZFIROOFEBLGGD-UHFFFAOYSA-N
• SMILES： S1CCSC1(C(C)=O)C

Computed Properties

• Exact Mass: 162.0174
• Monoisotopic Mass: 162.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.7A^2

Experimental Properties

• Density: 1.138 (estimate)
• Boiling Point: 259°C (rough estimate)
• Flash Point: 106.7°C
• Refractive Index: 1.5610 (estimate)
• PSA: 17.07